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Get Quote
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2-Bromo-5-fluorocinnamic acid (CAS No. 202865-70-1) is a halogenated aromatic
compound that serves as a valuable intermediate in organic synthesis.[1][2] For professionals
in drug discovery and materials science, compounds of this class are fundamental building
blocks. The strategic placement of bromo and fluoro groups on the cinnamic acid backbone
offers multiple reactive sites for creating more complex molecules.[3][4] The bromine atom, for
instance, can readily participate in cross-coupling reactions, while the fluorine atom can
modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability
—Lkey considerations in drug design.[3][5]

This guide moves beyond a simple recitation of safety data sheet (SDS) sections. It aims to
provide a senior scientist's perspective on handling this reagent, explaining not just what the
hazards are, but why specific protocols are necessary. By understanding the causality behind
safety measures, researchers can build a self-validating system of laboratory practice that
ensures both safety and experimental integrity.

Section 1: Hazard Identification and Management
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The primary and most immediate risks associated with 2-Bromo-5-fluorocinnamic acid are
irritant in nature. According to the Globally Harmonized System (GHS), it is classified as a
substance that requires careful handling to avoid contact with the skin, eyes, and respiratory
system.[1][6]

GHS Hazard Classification

The compound is assigned the GHSO07 pictogram, indicating a substance that is an irritant, a
skin sensitizer, acutely toxic (harmful), a narcotic, or a respiratory tract irritant.[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation

Source: Compiled from

multiple safety data sheets.[1]

[6]7]

These classifications are not merely administrative; they dictate the minimum level of personal
protective equipment (PPE) and engineering controls required. The H335 warning, for example,
directly implies that this solid material should not be handled on an open bench where fine dust
can be inhaled.[6][7]
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H315 | Causes skin irritation
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‘Warning

2-Bromo-5-fluorocinnamic Acid GHSO07 | (Exclamation Mark) H319 | Causes serious eye irritation

H335 | May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Profile for 2-Bromo-5-fluorocinnamic acid.

Section 2: Proactive Safety: Handling and Storage
Protocols

A proactive approach to safety is paramount. The physical form of this compound—typically an
off-white to white solid or powder—means the primary route of unintended exposure is through
the generation and inhalation of dust or direct contact with skin and eyes.[1][2][6]

Experimental Workflow: Safe Weighing and Handling

The following protocol represents a self-validating system for handling this and similar
powdered reagents.
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Start: Prepare for Handling

Step 1: Don PPE
(Nitrile Gloves, Safety Goggles,
Lab Coat)

:

Step 2: Verify Engineering Controls
(F N)

ume Hood or Ventilated Enclosure is O

'

Step 3: Weigh Compound
(Inside fume hood, use anti-static weigh paper)

Step 4: Transfer to Reaction Vessel
(Minimize dust creation)

Step 5: Clean Up
(Wipe surfaces with a damp cloth,
Dispose of contaminated materials properly)

Step 6: Store Securely
(Tightly sealed container in a
dry, well-ventilated area)

End: Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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